Cas no 19054-27-4 (Curvulin)

• Product Name: Curvulin
• CAS No: 19054-27-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 1124091
• PubChem ID: 177045
• Update Time: 2025-04-20

Curvulin Chemical and Physical Properties

Names and Identifiers

• CURVULIN
• 2-Acetyl-3,5-dihydroxyphenylacetic acid ethyl ester
• 2-Acetyl-3,5-dihydroxybenzeneacetic acid ethyl ester
• 2-(1-Oxoethyl)-3,5-dihydroxybenzeneacetic acid ethyl ester
• ethyl 2-(2-acetyl-3,5-dihydroxyphenyl)acetate
• Benzeneacetic acid, 2-acetyl-3,5-dihydroxy-, ethyl ester
• ethyl 2-acetyl-3,5-dihydroxyphenylacetate
• ethyl (2-acetyl-3,5-dihydroxyphenyl)acetate
• HB3854
• HY-119692
• 19054-27-4
• DTXSID00940619
• EX-A6759
• BS-1455
• J-012300
• CS-0077820
• CHEBI:181254
• AKOS030599571
• DB-251317
• Curvulin

• Inchi： 1S/C12H14O5/c1-3-17-11(16)5-8-4-9(14)6-10(15)12(8)7(2)13/h4,6,14-15H,3,5H2,1-2H3
• InChI Key： TURXCFUGBPBPRS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C=1C(C)=O)O)O)=O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones